![molecular formula C21H27N3OS B2576432 (4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone CAS No. 2034361-51-6](/img/structure/B2576432.png)
(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone
Description
(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone is a useful research compound. Its molecular formula is C21H27N3OS and its molecular weight is 369.53. The purity is usually 95%.
BenchChem offers high-quality (4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Materials and Sensors
N,N-dimethyl-4-(4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}piperidine-1-carbonyl)aniline: exhibits interesting fluorescence properties. Researchers have explored its use as a fluorescent probe in biological imaging, chemical sensing, and environmental monitoring. The compound’s absorption and fluorescence spectra in different solvents can be studied to optimize its sensitivity and selectivity for specific analytes .
Organic Electronics
The presence of both electron-donating (dimethylamino) and electron-accepting (carbonyl) groups in this compound makes it a potential candidate for organic electronic devices. It could be incorporated into organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The charge transfer nature of its electronic transitions may enhance device performance .
Medicinal Chemistry
Researchers have investigated the pharmacological properties of similar push-pull stilbenes. While not specifically this compound, related structures have shown promise as anticancer agents, antimicrobial agents, and inhibitors of specific enzymes. Further studies are needed to explore the biological activity of N,N-dimethyl-4-(4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}piperidine-1-carbonyl)aniline .
Synthetic Methodology
The compound’s unique structure provides opportunities for synthetic modifications. Researchers can explore novel synthetic routes to access related compounds or derivatives. For example, N,N-dimethyl enaminones have been used as versatile building blocks for various heterocyclic systems . Investigating analogous transformations could yield valuable insights.
Heterocyclic Chemistry
Given the presence of the thieno[3,2-c]pyridine moiety, this compound falls within the realm of heterocyclic chemistry. Researchers can explore its reactivity, ring-closure reactions, and potential applications in designing new heterocyclic compounds. Imidazoles, for instance, play crucial roles in drug discovery and materials science .
properties
IUPAC Name |
[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-[4-(dimethylamino)phenyl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3OS/c1-22(2)18-5-3-16(4-6-18)21(25)23-11-7-19(8-12-23)24-13-9-20-17(15-24)10-14-26-20/h3-6,10,14,19H,7-9,11-13,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTFJZCYHSLYDDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CCC(CC2)N3CCC4=C(C3)C=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone | |
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